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Compound of Interest

Compound Name:
(5-Methoxy-2-

methylphenyl)boronic acid

Cat. No.: B151832 Get Quote

Essential Safety and Handling Guide for (5-
Methoxy-2-methylphenyl)boronic acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (5-Methoxy-2-
methylphenyl)boronic acid. Adherence to these protocols is essential for ensuring personal

safety and maintaining a compliant laboratory environment.

Immediate Safety Precautions
(5-Methoxy-2-methylphenyl)boronic acid is known to cause skin and serious eye irritation.[1]

[2][3][4] All handling should be conducted with the assumption that the material is hazardous.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][5]

Hygiene Measures:

Avoid all personal contact, including the inhalation of dust or vapors.[5]
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Wash hands and face thoroughly with soap and water after handling and before breaks.[2][5]

[7][8]

Do not eat, drink, or smoke in the laboratory.[1][5]

Remove any contaminated clothing immediately and wash it before reuse.[1][2][5][8]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with (5-Methoxy-2-methylphenyl)boronic acid.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[1][5][7]

To protect eyes from contact,

which can cause serious

irritation.[5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[1]

[5][7][9]

To prevent skin contact and

potential irritation.[5]

Body Protection

A laboratory coat is required.

[1][5][9] For larger quantities or

tasks with a higher risk of

exposure, a chemical-resistant

apron should be worn over the

lab coat.

To protect skin from accidental

splashes or spills.[5]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH/MSHA-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.[1][5][7][9]

To prevent respiratory tract

irritation.[7][9]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[5]

The work area within the chemical fume hood should be clean and free of clutter.[7]
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Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Keep the container of (5-Methoxy-2-methylphenyl)boronic acid tightly closed when not

in use.[6][7][9]

Avoid generating dust when transferring the solid.[7] Use appropriate tools, such as a

spatula, for transfers.[7]

Post-Handling:

Clean the work area to remove any residual chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]

Disposal Plan
All waste generated from the use of (5-Methoxy-2-methylphenyl)boronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[5][10]

Solid Waste: Collect unused (5-Methoxy-2-methylphenyl)boronic acid or contaminated

solid materials (e.g., weighing paper, contaminated gloves) in a designated, sealable

container clearly labeled as "Hazardous Waste."[10]

Liquid Waste: If (5-Methoxy-2-methylphenyl)boronic acid is in a solution, collect it in a

separate, clearly labeled, and sealable container for liquid hazardous waste.[10]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "(5-Methoxy-2-methylphenyl)boronic acid," and any other identifiers

required by your institution.[10]

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials, until it is collected by your institution's

environmental health and safety (EHS) personnel or a licensed waste disposal company.[10]
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Empty Containers: Empty containers of (5-Methoxy-2-methylphenyl)boronic acid must be

properly decontaminated by rinsing three times with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste.[10]

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[10]

Hazard Summary
The following table summarizes the hazard classifications for (5-Methoxy-2-
methylphenyl)boronic acid.

Hazard Classification Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2][3][9]

Eye Irritation 2A / 2
H319: Causes serious eye

irritation.[1][2][3][9]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[3][9][11]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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